Cas no 53566-46-4 (1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester)
53566-46-4 structure
Product Name:1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester
CAS No:53566-46-4
MF:C4H4N6O2
MW:168.113558769226
CID:366695
PubChem ID:136249052
Update Time:2025-04-19
1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester
- 3-Azido-5-carbomethoxy-1,2,4-triazole
- methyl 3-azido-1H-1,2,4-triazole-5-carboxylate
- 3-AZIDO-5-CARBOMETHOXY[1,2,4]TRIAZOLE
- methyl 5-azide-1,2,4-triazole-3-carboxylate
- methyl 5-azido-1,2,4-triazole-3-carboxylate
- methyl 5-azido-1H-1,2,4-triazole-3-carboxylate
- DTXSID10478670
- 53566-46-4
-
- Inchi: 1S/C4H4N6O2/c1-12-3(11)2-6-4(8-7-2)9-10-5/h1H3,(H,6,7,8)
- InChI Key: MSHJMHKWBFZBPP-UHFFFAOYSA-N
- SMILES: O(C)C(C1=NNC(N=[N+]=[N-])=N1)=O
Computed Properties
- Exact Mass: 168.04000
- Monoisotopic Mass: 168.03957339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- PSA: 117.62000
- LogP: -0.01414
1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-1,2,4-Triazole-3-carboxylicacid, 5-azido-, methyl ester Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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